Cas no 78944-68-0 (Acetaldehyde, ion(1-)(9CI))

• Product Name: Acetaldehyde, ion(1-)(9CI)
• CAS No: 78944-68-0
• MF: C₂H₃O
• MW: 43.0446207523346
• CID: 573128
• PubChem ID: 643972
• Update Time: 2025-04-19

Acetaldehyde, ion(1-)(9CI) Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, ion(1-)(9CI)
• ethanone
• 78944-68-0
• DTXSID001000152
• acetaldehyde, ion(1-)
• 1-Oxoethan-1-ide
• Acetaldehyde, ion(1-) (9CI)

• Inchi： 1S/C2H3O/c1-2-3/h1H3/q-1
• InChI Key： RRGZOQKPWJKLOE-UHFFFAOYSA-N
• SMILES： O=[C-]C

Computed Properties

• Exact Mass: 43.01839
• Monoisotopic Mass: 43.01839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: -0.3

Experimental Properties

• Boiling Point: 18.6°C at 760 mmHg